Cas no 1366548-17-5 ((3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2,3,4-trifluorophenyl)propanoic acid)

• Product Name: (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2,3,4-trifluorophenyl)propanoic acid
• CAS No: 1366548-17-5
• MF: C₂₄H₁₈F₃NO₄
• MW: 441.399237155914
• CID: 6349104
• PubChem ID: 165500786
• Update Time: 2025-05-20

(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2,3,4-trifluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2,3,4-trifluorophenyl)propanoic acid
• (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2,3,4-trifluorophenyl)propanoic acid
• 1366548-17-5
• EN300-1162903

• Inchi： 1S/C24H18F3NO4/c25-19-10-9-17(22(26)23(19)27)20(11-21(29)30)28-24(31)32-12-18-15-7-3-1-5-13(15)14-6-2-4-8-16(14)18/h1-10,18,20H,11-12H2,(H,28,31)(H,29,30)/t20-/m0/s1
• InChI Key： IXLMHDFESPPSSX-FQEVSTJZSA-N
• SMILES： FC1C(=C(C=CC=1[C@H](CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)F)F

Computed Properties

• Exact Mass: 441.11879254g/mol
• Monoisotopic Mass: 441.11879254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 75.6Ų

Additional information on (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2,3,4-trifluorophenyl)propanoic acid

Introduction to (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2,3,4-trifluorophenyl)propanoic Acid (CAS No. 1366548-17-5)

(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2,3,4-trifluorophenyl)propanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 1366548-17-5, represents a sophisticated molecular structure that combines fluorinated aromatic rings with an amino acid derivative. The unique combination of these structural elements imparts distinct chemical properties and biological activities, making it a subject of intense research interest.

The molecular framework of this compound features a chiral center at the 3-position of the propanoic acid chain, which is critical for its stereoselective properties. The presence of a fluorenylmethoxycarbonyl (Fmoc) group further enhances its utility in peptide synthesis and drug development. Specifically, the Fmoc group serves as a protecting group for amino acids during solid-phase peptide synthesis, a widely used technique in the production of peptides and proteins.

The substituent 2,3,4-trifluorophenyl adds an additional layer of complexity to the molecule. Fluorine atoms are known for their ability to modulate the electronic properties of aromatic rings, thereby influencing the compound's reactivity and binding affinity. This feature makes it particularly valuable in the design of bioactive molecules that require precise interactions with biological targets.

In recent years, there has been growing interest in the development of fluorinated compounds for their potential therapeutic applications. The use of fluorine in drug design can lead to improved metabolic stability, enhanced binding affinity, and altered pharmacokinetic profiles. For instance, fluorinated analogs of existing drugs have shown promise in extending their half-life and reducing degradation by metabolic enzymes.

One of the most compelling aspects of (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2,3,4-trifluorophenyl)propanoic acid is its potential as a building block for more complex pharmacophores. Researchers have explored its utility in synthesizing novel peptides and proteins with targeted biological activities. For example, modifications to this core structure have led to compounds with demonstrated efficacy in inhibiting specific enzymes or receptors involved in disease pathways.

The role of fluorine in medicinal chemistry is well-documented, with numerous examples demonstrating its impact on drug efficacy and safety. The trifluoromethyl group, in particular, is known to increase lipophilicity and metabolic stability while also enhancing binding interactions with biological targets. This has made fluorinated compounds attractive candidates for drug development across various therapeutic areas.

Recent advancements in synthetic methodologies have further facilitated the exploration of fluorinated compounds like (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2,3,4-trifluorophenyl)propanoic acid. Techniques such as palladium-catalyzed cross-coupling reactions have enabled the efficient introduction of fluorine atoms into complex molecular frameworks. These methods have opened up new possibilities for designing molecules with tailored properties for therapeutic applications.

The chiral nature of this compound also makes it a valuable tool in studying enantioselective processes in biology and chemistry. Enantiomers are molecules that are mirror images of each other but exhibit different biological activities due to their interaction with chiral environments. Understanding these differences is crucial for developing drugs that are highly selective and minimally toxic.

In conclusion, (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2,3,4-trifluorophenyl)propanoic acid (CAS No. 1366548-17-5) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential applications make it a valuable asset in the development of novel bioactive molecules. As synthetic chemistry continues to evolve, compounds like this will undoubtedly play a significant role in advancing our understanding of disease mechanisms and developing effective treatments.